Cas no 2023901-71-3 (1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde
• CAS No: 2023901-71-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6470028
• PubChem ID: 165587039
• Update Time: 2025-06-08

1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde
• 2023901-71-3
• EN300-1619399

• Inchi： 1S/C10H18O2/c1-9-4-3-5-10(9,8-11)6-7-12-2/h8-9H,3-7H2,1-2H3
• InChI Key： CHYKRJIOPODTBG-UHFFFAOYSA-N
• SMILES： O(C)CCC1(C=O)CCCC1C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde

Introduction to 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 2023901-71-3)

1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 2023901-71-3) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular framework, which includes a cyclopentane ring, a methoxyethyl substituent, and an aldehyde functional group. These structural features contribute to its diverse reactivity and potential utility in the development of new materials and therapeutic agents.

The aldehyde group in 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde is particularly noteworthy as it can participate in a wide range of chemical reactions, such as nucleophilic addition, condensation, and reduction. These reactions are fundamental in organic synthesis and can be leveraged to create more complex molecules with tailored properties. For instance, the aldehyde group can be converted into other functional groups like carboxylic acids, alcohols, or esters, which can further expand the compound's utility in various applications.

The presence of the methoxyethyl substituent adds another layer of complexity to the molecule. Methoxy groups are known for their electron-donating properties, which can influence the reactivity and stability of the compound. In 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde, this substituent may enhance the solubility of the molecule in polar solvents and affect its interactions with other molecules. This property is particularly useful in pharmaceutical research, where solubility and bioavailability are critical factors in drug design.

The cyclopentane ring is a common structural motif found in many natural products and synthetic compounds. It provides a rigid framework that can influence the conformational flexibility and stability of the molecule. In 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde, the cyclopentane ring contributes to the overall rigidity of the molecule, which can be advantageous in designing compounds with specific three-dimensional shapes required for binding to biological targets.

Recent research has explored the potential applications of 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde in various fields. In pharmaceuticals, this compound has shown promise as an intermediate in the synthesis of new drugs. Its unique structure allows for the introduction of multiple functional groups that can be optimized for specific therapeutic effects. For example, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities, making them attractive candidates for further development.

In materials science, 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde has been investigated for its potential use in polymer synthesis. The aldehyde group can undergo condensation reactions with other monomers to form polymers with tailored properties. These polymers may find applications in areas such as coatings, adhesives, and biodegradable materials. The ability to control the molecular weight and architecture of these polymers through precise synthetic methods is a significant advantage.

Furthermore, 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde has been studied for its role in chemical synthesis as a versatile building block. Its reactivity and functional group diversity make it an ideal starting material for the preparation of complex organic molecules. Researchers have developed efficient synthetic routes to access this compound from readily available starting materials, making it accessible for large-scale production.

In conclusion, 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 2023901-71-3) is a promising compound with a wide range of potential applications due to its unique chemical structure and reactivity. Ongoing research continues to uncover new uses for this molecule in pharmaceuticals, materials science, and chemical synthesis. As our understanding of its properties deepens, it is likely that 1-(2-methoxyethyl)-2-methylcyclopentane-1-carbaldehyde will play an increasingly important role in advancing these fields.